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Compound of Interest

Compound Name: 1-(Pyridin-2-yl)propane-1,3-diol

Cat. No.: B3115987

Technical Support Center: 1-(Pyridin-2-yl)propane-
1,3-diol

Disclaimer: The information provided in this guide is intended for trained professionals in
research and development. Detailed toxicological and safety data for 1-(Pyridin-2-yl)propane-
1,3-diol (CAS No. 213248-46-5) is limited. The procedures and advice outlined below are
based on general principles of laboratory safety and data available for structurally related
compounds. A thorough risk assessment should be conducted before handling this chemical.

Chemical Data Summary

The following table summarizes the available quantitative data for 1-(Pyridin-2-yl)propane-
1,3-diol and its isomer.
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Property Value Source

Identifiers for 1-(Pyridin-2-
yl)propane-1,3-diol

CAS Number 213248-46-5 [1]
Molecular Formula CsH11NO2 [1]
Molecular Weight 153.18 g/mol [1]

Physical & Chemical
Properties (Isomer: 2-(Pyridin-

2-yl)propane-1,3-diol)

Density 1.199 g/cm3 [2]
Boiling Point 328.4°C at 760 mmHg [2]
Flash Point 152.4°C [2]
Refractive Index 1.564 [2]

Computational Data

Topological Polar Surface Area

(TPSA) 53.35 A2 [1]
logP 0.4974 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 2 [1]
Rotatable Bonds 3 [1]

Frequently Asked Questions (FAQSs)

Q1: What Personal Protective Equipment (PPE) is required when handling this compound? A:
Standard laboratory PPE is mandatory. This includes:

o Eye Protection: Safety glasses with side shields or chemical splash goggles conforming to
standards like NIOSH (US) or EN166 (EU).[3][4]
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e Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves
before use and use proper removal technique to avoid skin contact.[4]

» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
exposure.[3]

Q2: What are the proper storage conditions for 1-(Pyridin-2-yl)propane-1,3-diol? A: The
compound should be stored sealed in a dry, well-ventilated place at 2-8°C.[1][4] Keep the
container tightly closed and away from incompatible materials.

Q3: What are the known hazards and incompatibilities? A: While a specific hazard profile is not
available, this compound is classified as a hazardous material for shipping purposes.[1] Based
on its chemical structure (a pyridine derivative and a diol), potential hazards may include:

» Incompatibilities: Avoid strong oxidizing agents, acid anhydrides, acid chlorides,
chloroformates, and reducing agents.[3]

o Hazardous Reactions: No hazardous reactions are expected under normal processing
conditions.[3] However, forming explosive mixtures with air on intense heating is a possibility
for related compounds.

Q4: How should I handle a spill? A: In the event of a spill:
o Ensure adequate ventilation and remove all sources of ignition.[3][5]

o Wear appropriate personal protective equipment (PPE), including respiratory protection if
necessary.[4]

o Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).[3][4]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[4]

e Do not let the product enter drains or waterways.[4]

Q5: What are the first-aid measures in case of exposure? A:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention if irritation persists.[6]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if symptoms occur.[4][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]

Troubleshooting Guides

Q1: My reaction involving 1-(Pyridin-2-yl)propane-1,3-diol is giving a low yield. What are the
possible causes? A: Low yields can stem from several factors. Consider the following
troubleshooting steps:

Reagent Purity: Verify the purity of your starting materials and solvents. The diol functionality
is hygroscopic, so moisture may be an issue.

Reaction Conditions: The pyridine nitrogen can be protonated by acid, affecting its reactivity.
The hydroxyl groups can coordinate to metal catalysts. Re-evaluate the reaction
temperature, time, pH, and catalyst choice.

Side Reactions: The hydroxyl groups can undergo esterification or etherification, while the
pyridine ring can participate in nucleophilic substitution reactions.[7] Analyze the crude
product mixture by techniques like NMR or LC-MS to identify potential side products and
adjust conditions accordingly.

Q2: I'm experiencing difficulties with the purification of this compound. What should | do? A:
The presence of two polar hydroxyl groups and a basic pyridine ring makes this compound
relatively polar and water-soluble.

o Chromatography: Standard silica gel chromatography may be challenging. Consider using a
more polar mobile phase (e.g., with methanol or ammonia) or employing reverse-phase
chromatography.
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o Extraction: During aqueous workup, ensure the pH is adjusted to suppress the solubility of
the compound in the aqueous layer. The basicity of the pyridine nitrogen means its
partitioning between organic and aqueous phases will be highly pH-dependent.

o Crystallization: If the compound is a solid, explore different solvent systems for
recrystallization to remove impurities.

Experimental Protocols

Detailed experimental protocols for 1-(Pyridin-2-yl)propane-1,3-diol are not readily available
in the literature. However, its synthesis can likely be achieved through established chemical
transformations.[7]

Method 1: Synthesis via Reduction This is a common method for producing diols.

e Precursor: Start with a corresponding pyridine derivative containing a ketone or ester
functionality, for example, 3-hydroxy-1-(pyridin-2-yl)propan-1-one.

e Reducing Agent: Select a suitable reducing agent. Sodium borohydride (NaBHa4) is often
used for the reduction of ketones to alcohols due to its mild nature. For esters, a stronger
reducing agent like lithium aluminum hydride (LiAlH4) may be necessary.

e Procedure:

o Dissolve the precursor in an appropriate solvent (e.g., methanol or ethanol for NaBHa;
THF or diethyl ether for LiAIHa4).

o Cool the solution in an ice bath.
o Slowly add the reducing agent portion-wise while monitoring the temperature.

o Allow the reaction to stir for a specified time until completion, as monitored by TLC or LC-
MS.

o Carefully quench the reaction (e.g., with water or a dilute acid).

o Perform an aqueous workup to extract the product.
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o Purify the crude product using chromatography or crystallization.

Method 2: Synthesis via Alkylation This method involves building the carbon chain off the
pyridine ring.

Starting Material: Begin with a suitable pyridine derivative, such as 2-lithiopyridine, which can
be generated in situ from 2-bromopyridine and an organolithium reagent.

Electrophile: React the lithiated pyridine with an appropriate electrophile, such as a protected
dihydroxypropyl halide.

Deprotection: Following the alkylation step, remove the protecting groups from the hydroxyl
functions to yield the final diol.

Purification: Purify the product using standard laboratory techniques.

Process Visualizations
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Caption: General workflow for the safe handling of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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